Cas no 476431-08-0 (N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide)

• Product Name: N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide
• CAS No: 476431-08-0
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5970604
• PubChem ID: 6000666
• Update Time: 2025-05-20

N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide
• Glycine, N-(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)-, (2-pyridinylmethylene)hydrazide (9CI)
• AKOS024580134
• F0528-0049
• (3r,5r,7r)-N-(2-oxo-2-((Z)-2-(pyridin-2-ylmethylene)hydrazinyl)ethyl)adamantane-1-carboxamide
• CHEMBL3208301
• MLS000683198
• 476431-08-0
• SR-01000006781
• SR-01000006781-1
• SMR000323022
• N-({N'-[(1Z)-(pyridin-2-yl)methylidene]hydrazinecarbonyl}methyl)adamantane-1-carboxamide
• N-[2-oxo-2-[(2Z)-2-(pyridin-2-ylmethylidene)hydrazinyl]ethyl]adamantane-1-carboxamide

• Inchi： 1S/C19H24N4O2/c24-17(23-22-11-16-3-1-2-4-20-16)12-21-18(25)19-8-13-5-14(9-19)7-15(6-13)10-19/h1-4,11,13-15H,5-10,12H2,(H,21,25)(H,23,24)
• InChI Key： VDUNRILDTLCBBG-UHFFFAOYSA-N
• SMILES： C(NN=CC1=NC=CC=C1)(=O)CNC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide

N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide and CAS No. 476431-08-0: A Comprehensive Overview

The compound with the CAS number 476431-08-0 and the product name N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its adamantane core and pyridine substituents, has garnered significant attention due to its potential applications in drug discovery and molecular recognition.

The adamantane moiety, a tricyclic hydrocarbon with a high degree of rigidity, is known for its stability and ability to interact with biological targets in a precise manner. This feature makes it an attractive scaffold for designing novel therapeutic agents. In contrast, the pyridine ring introduces polar interactions and hydrogen bonding capabilities, enhancing the compound's binding affinity to biological receptors. The combination of these structural elements suggests a molecule with unique pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with remarkable accuracy. The use of molecular docking simulations has revealed that N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide can effectively interact with various protein targets, including enzymes and receptors involved in critical biological pathways. This has opened up new avenues for developing targeted therapies against a range of diseases.

In particular, the hydrazinecarbonyl group within the molecule has been identified as a key pharmacophore, capable of forming multiple hydrogen bonds with biological targets. This moiety is often found in active pharmaceutical ingredients (APIs) due to its ability to modulate enzyme activity and receptor binding. The incorporation of this group into the adamantane-pyridine framework of CAS No. 476431-08-0 suggests that it may exhibit potent inhibitory effects on relevant biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of the molecule. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune the pharmacological properties of the compound.

One of the most promising applications of this compound is in the development of small-molecule inhibitors for therapeutic use. By targeting specific enzymes or receptors, it has the potential to modulate disease-related pathways and alleviate symptoms associated with various conditions. For instance, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key inflammatory enzymes.

The rigid adamantane core also makes this molecule an excellent candidate for use in materials science applications. Its stability and resistance to environmental degradation make it suitable for designing durable materials that can withstand harsh conditions. Additionally, its ability to form stable interactions with other molecules suggests potential uses in molecular recognition technologies, such as sensors and biosensors.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when developing new chemical entities like N-({N'-(1Z)-(pyridin-2-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide. Rigorous testing is conducted to evaluate its toxicity profile, pharmacokinetic properties, and potential side effects. These studies are essential for determining safe dosages and identifying any adverse reactions that may occur upon administration.

The integration of cutting-edge technologies into drug discovery processes has significantly accelerated the development of novel therapeutics. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. Computational methods, such as machine learning algorithms, further enhance this process by predicting the binding affinities and pharmacological properties of candidate compounds.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its structure and function for therapeutic applications. Collaborative efforts between academia and industry are essential in translating laboratory discoveries into viable clinical candidates. By leveraging interdisciplinary approaches and innovative technologies, researchers can accelerate the development cycle and bring new treatments to patients who need them most.